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Compound of Interest

Compound Name: Tl45b

Cat. No.: B15618157

Disclaimer: The chemical identifier "TI45b" does not correspond to a recognized substance in
standard chemical databases. The following information is provided for Thallium(l) Sulfate
(T12S04), a common, highly toxic thallium compound, as an illustrative example of proper
disposal procedures for acutely hazardous materials. Researchers, scientists, and drug
development professionals must always consult the specific Safety Data Sheet (SDS) and their
institution's Environmental Health and Safety (EHS) guidelines for the exact chemical in
guestion before handling or disposal.

Thallium(l) sulfate is a potent neurotoxin that is fatal if swallowed and toxic upon skin contact.
[1][2][3] It also poses a significant environmental threat, being very toxic to aquatic life with
long-lasting effects.[2][4][5] Due to its acute toxicity, it is classified by the U.S. Environmental
Protection Agency (EPA) as an acutely hazardous waste, mandating strict disposal protocols.

Quantitative Data Summary

The following table summarizes key quantitative and regulatory data for Thallium(l) Sulfate.
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Parameter Value / Classification Regulation / Standard
GHS Acute Toxicity, Oral Category 2 Regulation (EC) No 1272/2008
GHS Acute Toxicity, Dermal Category 3 Regulation (EC) No 1272/2008
GHS STOT, Repeated ]
Category 1 Regulation (EC) No 1272/2008
Exposure
] Acute Category 1, Chronic )
GHS Aquatic Hazard Regulation (EC) No 1272/2008
Category 1
EPA Hazardous Waste Code P115 40 CFR § 261.33
Reportable Quantity (RQ) 100 lbs (45.4 kg) 40 CFR 302.4
OSHA PEL (TWA) (as TI) 0.1 mg/m3 29 CFR 1910.1000

Experimental Protocol: Thallium Waste Disposal

This protocol outlines the mandatory step-by-step procedure for the safe disposal of Thallium(l)
Sulfate and thallium-contaminated materials. Adherence to these steps is critical to ensure
personnel safety and regulatory compliance.

Objective: To safely collect, store, and dispose of thallium-containing hazardous waste in
accordance with institutional and federal regulations.[6][7]

Materials:

o Designated hazardous waste container (High-Density Polyethylene - HDPE, clearly labeled)

[8]
e Hazardous Waste Tag
o Personal Protective Equipment (PPE):
o Nitrile gloves (double-gloving recommended)[9]

o Chemical safety goggles and face shield[9]
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o Dedicated lab coat[9]

o NIOSH-approved respirator with P100 filter (when handling powders)[9]

e Fume Hood
o Spill kit with absorbent material appropriate for toxic solids/liquids
Procedure:

o Preparation and PPE: 1.1. Before generating waste, designate a specific, sealed, and leak-
proof container for thallium waste collection.[9] 1.2. Label the container clearly with
"Hazardous Waste: Thallium Compounds" and the accumulation start date.[8] 1.3. Don all
required PPE before handling any thallium compounds or waste. All handling of solid thallium
should occur within a certified chemical fume hood to prevent inhalation of dust.[5][9]

» Waste Segregation and Collection: 2.1. Solid Waste: Collect all contaminated solid waste,
including used gloves, bench paper, weighing papers, and contaminated labware, in the
designated hazardous waste container. Do not mix with other waste streams. 2.2. AqQueous
Waste: Collect all solutions containing thallium in a dedicated, sealed liquid waste container.
[8] CRITICAL: Do not dispose of any thallium waste down the drain.[9] 2.3. Empty
Containers: Any container that held the primary thallium compound is considered acutely
hazardous waste and must be disposed of through the same waste stream. Do not rinse and
reuse.

o Spill Management: 3.1. In case of a spill, evacuate the immediate area and notify your
supervisor and institutional EHS office.[9] 3.2. If trained and the spill is small, carefully cover
solid material with a damp paper towel to prevent dust from becoming airborne.[9] 3.3. Use
an appropriate absorbent material for liquid spills.[9] 3.4. Collect all cleanup materials into
the designated thallium hazardous waste container.[9]

o Container Storage and Disposal: 4.1. Keep the hazardous waste container tightly sealed
when not in use.[4] 4.2. Store the container in a cool, dry, well-ventilated, and secure
location, away from incompatible materials.[3][4] The storage area should be clearly marked
as containing highly toxic materials.[9] 4.3. Once the container is full or the accumulation
time limit set by your institution is reached, complete a hazardous waste tag with all required
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information (e.g., chemical constituents, concentrations, responsible researcher). 4.4.
Arrange for pickup by your institution's licensed hazardous waste disposal service.[4][8]

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of thallium-
containing waste, from the point of generation to final removal by authorized personnel.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Thallium(I)%20sulfate_1483_3.0.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Thallium_Hydroxide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Waste Generation
(Solid or Liquid)

lways

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste into
Dedicated Labeled Container

Spill Occurred?

Execute Spill Protocol:

Securely Seal Container 1. Evacuate & Notify
When Not in Use 2. Contain & Clean

3. Dispose of Cleanup Materials

Store in Designated
Secure Area

Complete & Attach
Hazardous Waste Tag

Arrange for Pickup by

Licensed Waste Contractor

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of thallium hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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